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Compound of Interest

Compound Name: Levoverbenone

CAS No.: 1196-01-6

Cat. No.: B192643

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Ensuring the Purity and Potency of
Levoverbenone
Levoverbenone, the (1S,5S)-(-)-enantiomer of verbenone, is a monoterpene utilized as an

expectorant in certain pharmaceutical preparations.[1][2] As with any Active Pharmaceutical

Ingredient (API), rigorous quality control is paramount to ensure its safety, efficacy, and

consistency. The presence of impurities, including the undesired (+)-enantiomer, process-

related byproducts, or degradation products, can impact the therapeutic effect and potentially

introduce toxicity.

This guide provides a detailed overview of the essential analytical methodologies required for

the comprehensive quality control of levoverbenone drug substances and products. We will

move beyond simple procedural lists to explore the scientific rationale behind method selection,

offering field-proven protocols and validation strategies. The objective is to equip researchers

and quality control analysts with the knowledge to implement a robust analytical control
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strategy that complies with international regulatory standards. The core quality attributes we will

address are Identity, Purity (including enantiomeric purity), and Assay.

The Quality Control Analytical Workflow
A robust quality control strategy follows a logical progression from initial material receipt to final

batch disposition. Each stage involves specific analytical tests designed to confirm that the

material meets its predefined specifications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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